Cas no 1031417-48-7 (3-[3-(Trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid)

• Product Name: 3-[3-(Trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid
• CAS No: 1031417-48-7
• MF: C₁₁H₇F₃N₂O₂
• MW: 256.180692911148
• MDL: MFCD16614782
• CID: 4785645
• Update Time: 2025-07-18

3-[3-(Trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-(Trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid
• 3-(3-(Trifluoromethyl)-1H-pyrazol-5-yl)benzoic acid
• 3-[5-(trifluoromethyl)-1H-pyrazol-3-yl]benzoic acid

• MDL： MFCD16614782
• Inchi： 1S/C11H7F3N2O2/c12-11(13,14)9-5-8(15-16-9)6-2-1-3-7(4-6)10(17)18/h1-5H,(H,15,16)(H,17,18)
• InChI Key： QMGFXUYCFYXWDD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC=C(C(=O)O)C=2)=NN1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 2.3
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-[3-(Trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid

Introduction to 3-[3-(Trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid (CAS No. 1031417-48-7)

3-[3-(Trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid (CAS No. 1031417-48-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TFA-PBA, has garnered considerable attention due to its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, and recent research advancements involving this compound.

Chemical Structure and Properties

3-[3-(Trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid is characterized by its distinctive molecular structure, which includes a benzoic acid moiety and a trifluoromethyl-substituted pyrazole ring. The presence of the trifluoromethyl group imparts significant electronic and steric effects, influencing the compound's reactivity and biological properties. The molecular formula of TFA-PBA is C₁₂H₈F₃N₂O₂, with a molecular weight of approximately 269.20 g/mol.

The compound exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays. Its acidic nature, due to the carboxylic acid group, allows it to form salts with bases, which can be advantageous in pharmaceutical formulations.

Synthesis Methods

The synthesis of 3-[3-(Trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid has been extensively studied, with several efficient routes reported in the literature. One common method involves the coupling of 3-trifluoromethylpyrazole with 3-bromobenzoic acid using palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Buchwald-Hartwig amination. These methods typically yield high purity products with good yields.

An alternative approach involves the reaction of 3-bromobenzoic acid with 3-trifluoromethylpyrazole boronic acid under mild conditions. This method is particularly advantageous due to its operational simplicity and environmental friendliness.

Biological Activities and Applications

3-[3-(Trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid has shown promising biological activities in various preclinical studies. One of its notable applications is as an inhibitor of specific enzymes involved in inflammatory pathways. Recent research has demonstrated that TFA-PBA can effectively inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

In addition to its anti-inflammatory properties, TFA-PBA has been investigated for its potential as an anticancer agent. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that TFA-PBA may have therapeutic potential in the treatment of various cancers.

Recent Research Advancements

The latest research on 3-[3-(Trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid has focused on optimizing its pharmacological properties for clinical applications. For instance, a recent study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of TFA-PBA derivatives to enhance their potency and selectivity as COX inhibitors.

Another area of active research involves the development of prodrugs based on TFA-PBA to improve its pharmacokinetic properties, such as solubility and bioavailability. Prodrug strategies have shown promise in enhancing the therapeutic efficacy of TFA-PBA while reducing potential side effects.

Safety Considerations

Safety is a critical aspect in the development and use of any chemical compound, especially those intended for pharmaceutical applications. Preclinical toxicology studies have indicated that 3-[3-(Trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid exhibits low toxicity at therapeutic doses. However, as with any new drug candidate, thorough safety evaluations are necessary before advancing to clinical trials.

In conclusion, 3-[3-(Trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid (CAS No. 1031417-48-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.